Cas no 61514-56-5 (1H-Pyrazole, 4-(chloroethynyl)-5-(chloromethyl)-1,3-dimethyl-)

• Product Name: 1H-Pyrazole, 4-(chloroethynyl)-5-(chloromethyl)-1,3-dimethyl-
• CAS No: 61514-56-5
• MF: C₈H₈Cl₂N₂
• MW: 203.068519592285
• CID: 476672
• PubChem ID: 12299296
• Update Time: 2025-04-19

1H-Pyrazole, 4-(chloroethynyl)-5-(chloromethyl)-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-(chloroethynyl)-5-(chloromethyl)-1,3-dimethyl-
• 4-(2-chloroethynyl)-5-(chloromethyl)-1,3-dimethylpyrazole
• DTXSID20486185
• 61514-56-5

• Inchi： 1S/C8H8Cl2N2/c1-6-7(3-4-9)8(5-10)12(2)11-6/h5H2,1-2H3
• InChI Key： VWAIFZFQFWHYKG-UHFFFAOYSA-N
• SMILES： ClCC1=C(C#CCl)C(C)=NN1C

Computed Properties

• Exact Mass: 202.00664
• Monoisotopic Mass: 202.0064537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82